Cas no 2171713-39-4 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid
• CAS No: 2171713-39-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5907352
• PubChem ID: 165569741
• Update Time: 2025-10-31

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
• 2171713-39-4
• EN300-1569865

• Inchi： 1S/C27H30N2O5/c1-2-23(26(31)32)28-25(30)16-11-15-13-24(21(15)12-16)29-27(33)34-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,15-16,21-24H,2,11-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JXVWTMANNVOMHT-UHFFFAOYSA-N
• SMILES： O=C(C1CC2CC(C2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid

Compound CAS No 2171713-39-4: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic Acid

The compound CAS No 2171713-39-4, also known as 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in medicinal chemistry.

The molecular structure of this compound is characterized by a bicyclic system, specifically a bicyclo[3.2.0]heptane framework, which is a fused ring system consisting of a three-membered and a two-membered ring. This bicyclic structure contributes to the molecule's rigidity and stability, making it an attractive scaffold for drug design.

One of the key functional groups in this compound is the fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used as a protecting group in peptide synthesis. The presence of the Fmoc group in this compound suggests its potential role in peptide-based drug development or as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties. The incorporation of such systems into drug candidates can enhance their stability, bioavailability, and selectivity, making them more effective therapeutic agents.

In terms of synthesis, this compound likely involves multi-step reactions, including coupling reactions and protecting group strategies to achieve the desired structure. The synthesis pathway may involve the use of standard organic chemistry techniques such as nucleophilic substitution, condensation reactions, and deprotection steps to install the Fmoc group and other functional groups.

The application of this compound extends beyond traditional drug discovery; it may also find use in materials science or as a building block for more complex molecular architectures. Its unique combination of structural features makes it a versatile molecule with wide-ranging potential.

From an SEO perspective, optimizing content for keywords such as "CAS No 2171713-39-4", "bicyclo[3.2.0]heptane", and "fluorenylmethoxycarbonyl" is crucial to ensure visibility in search engines and attract targeted traffic to scientific resources or product pages.

In conclusion, CAS No 2171713-39-4 represents a significant advancement in organic chemistry with its unique structure and promising applications across multiple disciplines.